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Compound of Interest

Compound Name: Tristearin-d9

Cat. No.: B1456414

This technical guide provides the molecular weight and formula for Tristearin-d9, a deuterated
form of Tristearin. This information is crucial for researchers, scientists, and drug development
professionals working with stable isotope-labeled compounds in various applications, including
metabolic studies and mass spectrometry-based quantification.

Physicochemical Properties of Tristearin-d9

The incorporation of nine deuterium atoms into the Tristearin molecule results in a
corresponding increase in its molecular weight. The chemical formula is adjusted to reflect the
presence of deuterium.

Property Value

Chemical Formula C57H101D906
Molecular Weight 900.54 g/mol

CAS Number 285979-76-2[1][2][3]

Experimental Protocols

The determination of the molecular weight and formula of isotopically labeled compounds like
Tristearin-d9 is typically achieved through mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)
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o Sample Preparation: A dilute solution of Tristearin-d9 is prepared in an appropriate organic
solvent (e.g., chloroform, methanol).

« lonization: The sample is introduced into the mass spectrometer and ionized using a soft
ionization technique, such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI), to minimize fragmentation and preserve the molecular ion.

o Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such
as an Orbitrap or a Time-of-Flight (TOF) analyzer.

o Data Acquisition: The mass-to-charge ratio (m/z) of the ions is measured with high accuracy.

» Data Analysis: The elemental composition is determined from the accurate mass
measurement, confirming the molecular formula of C57H101D906. The monoisotopic mass
is calculated, and this, along with the isotopic pattern, confirms the identity and isotopic
purity of the compound. The molecular weight is derived from this data.

Logical Relationship of Tristearin-d9 Properties

The following diagram illustrates the relationship between the compound's name, its chemical
formula, and its resulting molecular weight.

Compound Name
Tristearin-d9

determines

Chemical Formula
C57H101D906

alculates to

Molecular Weight
900.54 g/mol
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Relationship between Tristearin-d9 and its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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